6-Chloro-4-[4-(2-methylphenyl)piperazin-1-yl]-3-(morpholine-4-carbonyl)quinoline

• IUPAC Name: [6-chloro-4-[4-(2-methylphenyl)piperazin-1-yl]quinolin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C25H27ClN4O2/c1-18-4-2-3-5-23(18)28-8-10-29(11-9-28)24-20-16-19(26)6-7-22(20)27-17-21(24)25(31)30-12-14-32-15-13-30/h2-7,16-17H,8-15H2,1H3
• InChI Key: GTIZEUMETRJLRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3=C4C=C(C=CC4=NC=C3C(=O)N5CCOCC5)Cl
• Molecular Formula: C25H27ClN4O2
• Molecular Weight: 451.0 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the quinoline core, followed by the introduction of the various substituents. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry could be used to analyze the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For instance, the chlorine atom could potentially undergo nucleophilic substitution reactions, and the carbonyl group could be involved in various addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. These properties could be measured using various analytical techniques.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it were a drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It would be important to handle it with appropriate safety precautions, especially if it is a novel compound with unknown toxicity.

Future Directions

Future research on this compound could involve further studies to fully characterize its properties, determine its potential uses, and assess its safety and efficacy. This could involve in vitro and in vivo testing, as well as clinical trials if the compound is intended to be developed as a drug.